N-cyano-N-[(4,5-dimethyl-1,3-oxazol-2-yl)methyl]-4-fluoroaniline

• IUPAC Name: (4,5-dimethyl-1,3-oxazol-2-yl)methyl-(4-fluorophenyl)cyanamide
• InChI: InChI=1S/C13H12FN3O/c1-9-10(2)18-13(16-9)7-17(8-15)12-5-3-11(14)4-6-12/h3-6H,7H2,1-2H3
• InChI Key: QRGIQYAMIRFBHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC(=N1)CN(C#N)C2=CC=C(C=C2)F)C
• Molecular Formula: C13H12FN3O
• Molecular Weight: 245.25 g/mol

Description

“N-cyano-N-[(4,5-dimethyl-1,3-oxazol-2-yl)methyl]-4-fluoroaniline” is a complex organic compound. It contains an oxazole ring, which is a five-membered ring containing an oxygen atom and a nitrogen atom. Oxazole derivatives have been found to have a wide range of biological activities.

Synthesis Analysis

The synthesis of oxazole derivatives has been a topic of interest in medicinal chemistry. Various methods have been developed for the synthesis of oxazole derivatives, including the Van Leusen Oxazole Synthesis. The specific synthesis pathway for “this compound” would depend on the starting materials and the specific conditions used.

Molecular Structure Analysis

Oxazoles are doubly unsaturated 5-membered rings having one oxygen atom at position 1 and a nitrogen atom at position 3 separated by a carbon in-between. The specific structure of “this compound” would include this oxazole ring, along with additional functional groups including a cyano group (CN), a methyl group (CH3), and a fluorine atom.

Chemical Reactions Analysis

Oxazole derivatives can undergo a variety of chemical reactions, including direct arylation. The specific reactions that “this compound” can undergo would depend on the conditions and the reagents used.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” would depend on its specific structure. For example, oxazoles are stable liquids at room temperature.

Mechanism of Action

The mechanism of action of “N-cyano-N-[(4,5-dimethyl-1,3-oxazol-2-yl)methyl]-4-fluoroaniline” would depend on its specific biological activity. Oxazole derivatives have been found to have a wide range of biological activities, including antimicrobial, anticancer, antitubercular, anti-inflammatory, antidiabetic, antiobesity, and antioxidant activities.

Future Directions

Oxazole derivatives are a topic of ongoing research due to their wide range of biological activities. Future research may focus on synthesizing new oxazole derivatives, including “N-cyano-N-[(4,5-dimethyl-1,3-oxazol-2-yl)methyl]-4-fluoroaniline”, and exploring their potential uses in medicine.